4-Methylpicolinimidamide hydrochloride
Overview
Description
4-Methylpicolinimidamide hydrochloride is a chemical compound with the CAS Number: 1179360-90-7 . Its molecular weight is 171.63 and its IUPAC name is 4-methyl-2-pyridinecarboximidamide hydrochloride . It is a solid at room temperature .
Molecular Structure Analysis
The InChI code for 4-Methylpicolinimidamide hydrochloride is 1S/C7H9N3.ClH/c1-5-2-3-10-6 (4-5)7 (8)9;/h2-4H,1H3, (H3,8,9);1H . This code provides a detailed description of the molecule’s structure.
Physical And Chemical Properties Analysis
4-Methylpicolinimidamide hydrochloride is a solid at room temperature . The compound should be stored in a dry place at room temperature .
Scientific Research Applications
Nitric Oxide Synthase Inhibitors : A study investigated various nitric oxide (NO) synthase inhibitors, including compounds similar to 4-Methylpicolinimidamide hydrochloride, for their affinity and selectivity toward human NO synthase isoenzymes (Boer et al., 2000). This research is significant in understanding how similar compounds interact with key enzymes in human physiology.
Protein Membrane Studies : Quaternary salts of 4-picoline, which are structurally related to 4-Methylpicolinimidamide hydrochloride, have been used in studies to understand the degree of exposure of membrane proteins. This research helps in understanding how these compounds interact with biological membranes (Shinitzky & Rivnay, 1977).
Antimicrobial Activity : The search for substances with antimicrobial activity among morpholine-containing derivatives, including compounds similar to 4-Methylpicolinimidamide hydrochloride, has been a focus of research. These studies aim to find new effective antimicrobial drugs (Yeromina et al., 2019).
Biodegradation Studies : Research on the aerobic biodegradation of 4-methylquinoline by a soil bacterium provides insights into the environmental impact and degradation processes of similar compounds. This is vital for understanding the ecological implications of using such chemicals (Sutton et al., 1996).
Synthesis and Pharmacological Properties : The synthesis of compounds structurally related to 4-Methylpicolinimidamide hydrochloride and their pharmacological properties, such as antihypoxic effects, have been investigated. This research helps in understanding the potential therapeutic applications of these compounds (Ukrainets et al., 2014).
Safety and Hazards
The safety information for 4-Methylpicolinimidamide hydrochloride indicates that it is potentially harmful if swallowed . Precautionary measures include avoiding breathing dust and using protective clothing, eye protection, and face protection . It’s important to handle this compound with care and follow all safety guidelines .
properties
IUPAC Name |
4-methylpyridine-2-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3.ClH/c1-5-2-3-10-6(4-5)7(8)9;/h2-4H,1H3,(H3,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMQWCPOFTQFDGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)C(=N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70704280 |
Source
|
| Record name | 4-Methylpyridine-2-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1179360-90-7 |
Source
|
| Record name | 4-Methylpyridine-2-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70704280 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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